

Clarifying the Two "Quinax" Medications

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Quinax

CAS No.: 3863-80-7

Cat. No.: S539352

Get Quote

The name "**Quinax**" refers to different drugs in different medical contexts. The table below outlines their key differences:

Product Name	Primary Use	Active Ingredient	Key Mechanism of Action
Quinax (Ophthalmic Solution) [1]	Prevention/slowing of senile cataract development	Not specified (reportedly a quinoline derivative)	Reported to prevent oxidation of soluble proteins in the lens, slowing cataract formation [1].
Quinax 300 MG (Oral Tablet) [2]	Treatment of malaria	Quinine	Interferes with lysosomal functions and nucleic acid synthesis in the malaria parasite [2].

This guide will address the experimental findings for each product separately.

Quinax (Ophthalmic) for Cataracts: Clinical Findings

A Polish clinical trial published in 1990 provides the primary experimental data on the ophthalmic solution of **Quinax** [1].

Experimental Protocol & Methodology

- **Study Design:** Clinical observation of patients with cataracts.
- **Duration:** Approximately 5 years.
- **Groups:** Patients were divided into four groups, though the specific criteria are not detailed in the abstract.
- **Intervention:** Systematic application of **Quinax**.
- **Key Parameter Measured:** Progress of the cataract condition.

Summary of Experimental Findings

The table below summarizes the key outcomes from the clinical study [1]:

Patient Group	Application Regimen	Key Finding
Early senile cataract	Systematic	Prevents development of the condition.
Patients without risk factors	Systematic	"Distinctly slows down" the progress of the disease.
Early cataract	Non-systematic	Slows down the progress of the condition.
Advanced diabetic cataract	Not specified	The drug was ineffective .

Quinax (Oral) for Malaria: Use and Safety Profile

The oral tablet **Quinax** is an antimalarial drug. The available data primarily covers its usage, contraindications, and side effects rather than comparative efficacy trials against other antimalarials [2].

Known Contraindications

This medicine is not recommended for patients with a known history of [2]:

- Allergy to quinine or related antimalarials (e.g., mefloquine, quinidine).
- G6PD Deficiency (a hereditary abnormality of red blood cells).
- Associated Blackwater Fever (a complication related to quinine use).
- Myasthenia Gravis (a condition causing muscle weakness).
- Optic Neuritis (damage to the nerve fibers of the eye).

Reported Side Effects

Reported side effects of this medication include [2]:


- Severe diarrhea, nausea, or vomiting
- Severe abdominal pain
- Blurred vision
- Severe back pain
- Swelling of the eyes, ears, and inside of the nose
- Sleeplessness

Experimental Visualization with Graphviz

The following diagrams, created with Graphviz, illustrate the core concepts and findings related to the two **Quinax** medications.

Diagram 1: Dual Clinical Applications of Quinax


This diagram provides a clear overview of the two distinct clinical pathways for the medications named **Quinax**.



[Click to download full resolution via product page](#)

Diagram 2: Visual Workflow of Cataract Drug Validation Study

This diagram outlines the methodology and findings from the key clinical study on ophthalmic **Quinax** [1].



Click to download full resolution via product page

Interpretation and Analysis for Professionals

- **For Ophthalmic Quinax:** The 1990 study provides clinical evidence for its use in non-advanced, non-diabetic cataracts [1]. A modern researcher would need to compare these findings with those for other oxidative stress inhibitors.
- **For Oral Quinax (Quinine):** As an established antimalarial, its validation is extensive. For a modern comparison, you would contrast its side effect and safety profile [2] with newer agents like artemisinin-based combination therapies (ACTs).
- **On the Name "Quinax":** The shared root "quin-" likely originates from "quinoline," a chemical structure found in both the cataract drug's unspecified active ingredient and the antimalarial quinine. This is a historical naming coincidence, not an indication of shared pharmacology.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. [Evaluation of the effectiveness of Quinax in the prevention of the...] [pubmed.ncbi.nlm.nih.gov]
2. 300 MG Tablet - Uses, Side Effects, Substitutes... | Lybrate Quinax [lybrate.com]

To cite this document: Smolecule. [Clarifying the Two "Quinax" Medications]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b539352#quinax-validation-experimental-findings>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com